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Compound of Interest

Compound Name: Emulphor

cat. No.: B1232225

Emulphor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emulphor is a trade name for a series of surfactants with a history of broad application across
various industries, from pharmaceuticals and cosmetics to industrial processes like emulsion
polymerization. The term "Emulphor”" encompasses at least two distinct classes of chemical
compounds: the nonionic polyoxyethylated castor oils and the anionic high-molecular-weight
ether sulfates. This guide provides a detailed technical overview of both types of Emulphor,
their chemical properties, applications, and relevant experimental methodologies.

Section 1: Nonionic Emulphor (Polyoxyethylated
Castor Oil)

The nonionic form of Emulphor is a polyethoxylated vegetable oil, specifically a
polyoxyethylated castor oil. It is widely known under various trade names, including
Cremophor® EL and Kolliphor® EL. This surfactant is prepared by reacting castor oil with
ethylene oxide.[1] Its primary utility lies in its ability to emulsify and solubilize water-insoluble
substances, making it a crucial excipient in pharmaceutical formulations.[2]

Chemical Properties

Polyoxyethylated castor oil is a complex mixture of several compounds, with the major
component being glycerol polyethylene glycol ricinoleate.[3] The degree of ethoxylation
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determines the specific properties of the surfactant. For instance, Polyoxyl 35 castor oil is

synthesized by reacting one mole of castor oil with approximately 35 to 40 moles of ethylene

oxide.[3]

Property Value References
Polyoxyl 35 castor oil,

Synonyms Cremophor EL, Kolliphor EL, [2]
PEG-35 Castor Oil

CAS Number 61791-12-6 [4]

Appearance Pale yellow, oily liquid [4]

HLB Value 12-14 [4][5]

Critical Micelle Concentration )
Approximately 0.02% (w/v)

[4]16]

(CMC)

Density 1.05-1.06 g/cm? at 25 °C [3]
Viscosity 600-850 mPa-s at 25 °C [3]
pH (10% aqueous solution) 6.0-8.0 [5]
Saponification Value 65-70 [3]

Forms clear solutions in water;
N soluble in many organic

Solubility [5]

solvents like ethanol, propanol,

and chloroform.

Applications in Drug Development

The primary application of nonionic Emulphor in the pharmaceutical industry is as a

solubilizing agent and emulsifier for poorly water-soluble drugs.[7] A prominent example is its

use in the formulation of the anticancer drug paclitaxel.[7]

Experimental Protocol: Preparation of a Paclitaxel Formulation

This protocol is based on methods described for preparing paclitaxel injections.
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Materials:

Paclitaxel powder

o Cremophor® EL (or equivalent polyoxyethylated castor oil)
o Dehydrated ethanol

o Water for Injection

o Sterile vials

e Magnetic stirrer and stir bar

 Sterile filtration unit (0.22 um filter)

Procedure:

e In a sterile beaker, dissolve the required amount of paclitaxel powder in a 1:1 (v/v) mixture of
Cremophor® EL and dehydrated ethanol. For example, to prepare a solution with a paclitaxel
concentration of 6 mg/mL, dissolve 6 mg of paclitaxel in 0.5 mL of Cremophor® EL and 0.5
mL of dehydrated ethanol.[8]

o Mix the solution thoroughly using a magnetic stirrer until the paclitaxel is completely
dissolved.[8]

o Slowly add Water for Injection to the desired final volume while continuously stirring.
o Aseptically filter the final solution through a 0.22 um sterile filter into a sterile vial.

e Seal the vial under sterile conditions.

Biological Effects and Signaling Pathways

Despite its utility, nonionic Emulphor is not an inert vehicle and can exert significant biological
effects.

Histamine Release and Hypersensitivity:
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One of the most notable adverse effects is the induction of hypersensitivity reactions, which are
believed to be mediated by the release of histamine from mast cells.[9][10] This is a non-
allergic (anaphylactoid) reaction, meaning it does not necessarily involve prior sensitization.[9]

Cremophor EL Direct interaction —Degranulation Histamine Granules Histamine Release RIS EEREiiR) (R
(e.g., flushing, dyspnea)

Click to download full resolution via product page
Caption: Cremophor EL-induced histamine release from mast cells.
Interaction with P-glycoprotein (P-gp):

Nonionic Emulphor has been shown to inhibit the function of P-glycoprotein (P-gp), an efflux
pump that is a major contributor to multidrug resistance in cancer cells and that also influences
the absorption and distribution of many drugs.[11][12] By inhibiting P-gp, it can increase the
intracellular concentration and oral bioavailability of P-gp substrate drugs.[11] It has also been
shown to interact with other transporters like MRP2 and BCRP.[13]
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Cremophor EL
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Cell Membrane
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Click to download full resolution via product page

Caption: Inhibition of P-glycoprotein (P-gp) by Cremophor EL.
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Section 2: Anionic Emulphor (High-Molecular-
Weight Ether Sulfates)

The anionic forms of Emulphor, such as Emulphor® OPS 25 and Emulphor® FAS 30, are
high-molecular-weight ether sulfates.[14][15] These are primarily utilized as anionic emulsifiers
in industrial applications, most notably in emulsion polymerization.[16]

Chemical Properties

These surfactants are typically supplied as aqueous solutions. Their chemical structure
consists of a hydrophobic alkyl or alkyl-aryl group, a polyether chain, and a terminal sulfate
group, which provides the anionic charge.

Property Emulphor® OPS 25 Emulphor® FAS 30 References
Alkyl aryl polyglycol Fatty alcohol

Chemical Type ether sulfate, sodium polyglycol ether [17]
salt sulfate, sodium salt

lonic Character Anionic Anionic [15]

Colorless to yellow,

Appearance o Waxy [17]
clear liquid

Active Content 28-31% ~30% [17]

pH (5% solution) 7.0-8.0

Solubilit Soluble in water and (4]
olubility -
some solvents

Industrial Applications

The primary application for anionic Emulphor is as an emulsifier in the emulsion
polymerization of various monomers, including acrylates, methacrylates, styrene, and vinyl
acetate, to produce homopolymers and copolymers. They are valued for their ability to produce
stable emulsions with controlled particle sizes.

Experimental Protocol: Emulsion Polymerization (General Procedure)
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This protocol outlines a general procedure for emulsion polymerization where an anionic
surfactant like Emulphor OPS 25 or FAS 30 would be used.

Materials:

e Monomer (e.g., styrene, methyl methacrylate)

e Deionized water

o Emulphor® OPS 25 or FAS 30

e Initiator (e.g., potassium persulfate)

» Buffer (optional, e.g., sodium bicarbonate)

o Reaction vessel with mechanical stirrer, condenser, nitrogen inlet, and temperature control
Procedure:

» Charge the reaction vessel with deionized water and the Emulphor® surfactant (typically
0.5-5.0% based on the monomer weight).

e Purge the system with nitrogen for at least 30 minutes to remove oxygen.

e Heat the mixture to the desired reaction temperature (e.g., 70-80 °C) under gentle stirring.
 In a separate vessel, prepare the initiator solution by dissolving it in deionized water.

e Add a portion of the initiator solution to the reaction vessel.

e Begin the continuous or shot-wise addition of the monomer to the reaction vessel.

« After the monomer addition is complete, continue stirring at the reaction temperature for a
specified period (e.g., 1-2 hours) to ensure high monomer conversion.

e Cool the reactor to room temperature.

e The resulting product is a polymer latex.
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Caption: Workflow for emulsion polymerization using anionic Emulphor.

Conclusion

The term "Emulphor” refers to two distinct classes of surfactants with different chemical
properties and primary areas of application. The nonionic polyoxyethylated castor oils are
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indispensable tools in pharmaceutical development for solubilizing and delivering poorly water-
soluble drugs, though their biological effects require careful consideration. The anionic ether
sulfates are key components in industrial emulsion polymerization processes, enabling the
production of stable polymer latexes. A thorough understanding of the specific type of
Emulphor and its properties is crucial for its effective and safe use in both research and
industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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